3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine

• Molecular Formula: C11H9ClN2S
• Molecular Weight: 236.72 g/mol
• IUPAC Name: 2-(3-chloropyridin-2-yl)sulfanyl-4-methylpyridine
• InChI: InChI=1S/C11H9ClN2S/c1-8-4-6-13-10(7-8)15-11-9(12)3-2-5-14-11/h2-7H,1H3
• InChI Key: OXOQNNWMWUFUMQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)SC2=C(C=CC=N2)Cl

Description

3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. This compound is also known as 4-methyl-2-(pyridin-2-ylsulfanyl)-3-pyridinyl chloride. In

Mechanism of Action

The mechanism of action of 3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is not well understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes, such as kinases and phosphatases. It may also interact with specific receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine has been shown to exhibit various biochemical and physiological effects. It has been found to have anti-inflammatory and antitumor activities. It has also been shown to inhibit the growth of certain cancer cells in vitro. Additionally, this compound has been found to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine in lab experiments is its potential for the synthesis of novel compounds with potential biological activities. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine. One of the areas of focus is the development of new synthetic methods for the production of this compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various scientific fields. Furthermore, research is needed to explore the potential use of this compound in drug discovery and development.

Synthesis Methods

The synthesis of 3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine involves the reaction of 4-methyl-2-(pyridin-2-ylsulfanyl)pyridine with thionyl chloride. The reaction takes place in the presence of a catalyst, such as triethylamine, and under reflux conditions. The product is obtained as a white solid after purification through recrystallization.

Scientific Research Applications

3-Chloro-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine has been studied for its potential applications in various scientific fields. One of the significant areas of research is its use as a building block for the synthesis of other compounds. It has been used as a starting material for the synthesis of novel heterocyclic compounds with potential biological activities.